Cas no 64178-60-5 (3(2H)-Pyridazinone, 4-chloro-2-ethyl-5-hydroxy-)
64178-60-5 structure
Product Name:3(2H)-Pyridazinone, 4-chloro-2-ethyl-5-hydroxy-
CAS No:64178-60-5
MF:C6H7ClN2O2
MW:174.584980249405
CID:424810
PubChem ID:54680771
Update Time:2025-04-19
3(2H)-Pyridazinone, 4-chloro-2-ethyl-5-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Pyridazinone, 4-chloro-2-ethyl-5-hydroxy-
- 4-chloro-2-ethyl-5-hydroxypyridazin-3-one
- QSMJDUYHPSVTBH-UHFFFAOYSA-N
- 4-chloro-2-ethyl-5-hydroxy-3(2H)-pyridazinone
- DTXSID30715695
- 4-Chloro-2-ethyl-5-hydroxypyridazin-3(2H)-one
- 64178-60-5
- SCHEMBL9828927
-
- Inchi: 1S/C6H7ClN2O2/c1-2-9-6(11)5(7)4(10)3-8-9/h3,10H,2H2,1H3
- InChI Key: QSMJDUYHPSVTBH-UHFFFAOYSA-N
- SMILES: ClC1=C(C=NN(C1=O)CC)O
Computed Properties
- Exact Mass: 174.01971
- Monoisotopic Mass: 174.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- PSA: 52.9
3(2H)-Pyridazinone, 4-chloro-2-ethyl-5-hydroxy- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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